Cas no 1823853-88-8 (2-(3-Chloro-5-fluorophenyl)propanenitrile)

• Product Name: 2-(3-Chloro-5-fluorophenyl)propanenitrile
• CAS No: 1823853-88-8
• MF: C₉H₇ClFN
• MW: 183.609984636307
• CID: 6199674
• PubChem ID: 130134961
• Update Time: 2025-05-20

2-(3-Chloro-5-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1965657
• 2-(3-chloro-5-fluorophenyl)propanenitrile
• 1823853-88-8
• 2-(3-Chloro-5-fluorophenyl)propanenitrile

• Inchi： 1S/C9H7ClFN/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-4,6H,1H3
• InChI Key： QJMKVTYTYNMCNX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C#N)C)F

Computed Properties

• Exact Mass: 183.0251051g/mol
• Monoisotopic Mass: 183.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3-Chloro-5-fluorophenyl)propanenitrile

2-(3-Chloro-5-Fluorophenyl)Propanenitrile: A Comprehensive Overview

2-(3-Chloro-5-Fluorophenyl)Propanenitrile (CAS No. 1823853-88-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a chlorinated and fluorinated aromatic ring with a nitrile functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(3-Chloro-5-Fluorophenyl)Propanenitrile consists of a phenyl ring substituted with chlorine and fluorine atoms at the 3rd and 5th positions, respectively. The nitrile group (-CN) is attached to the phenyl ring via a two-carbon chain. This arrangement not only enhances the compound's stability but also facilitates its reactivity in various chemical transformations. Recent studies have highlighted its potential as a building block for constructing complex heterocyclic compounds, which are critical in drug discovery.

One of the most notable applications of 2-(3-Chloro-5-Fluorophenyl)Propanenitrile is in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, which are essential for targeting various diseases, including cancer and inflammatory disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, making them promising candidates for anticancer therapies.

In addition to its pharmaceutical applications, 2-(3-Chloro-5-Fluorophenyl)Propanenitrile has found utility in agrochemical research. Its ability to undergo nucleophilic substitution reactions has made it a valuable precursor for developing new pesticides and herbicides. A recent investigation by scientists at the University of California revealed that certain derivatives of this compound possess remarkable activity against plant pathogens, offering a sustainable solution to crop protection challenges.

The synthesis of 2-(3-Chloro-5-Fluorophenyl)Propanenitrile involves a multi-step process that typically begins with the chlorination and fluorination of phenol derivatives. Advanced techniques such as Suzuki-Miyaura coupling and Heck reactions are often employed to achieve high yields and purity. These methods have been optimized in recent years to address environmental concerns and improve cost-efficiency.

From an environmental standpoint, 2-(3-Chloro-5-Fluorophenyl)Propanenitrile has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Studies conducted under the auspices of the European Chemicals Agency (ECHA) indicate that the compound exhibits low acute toxicity to aquatic organisms, provided it is used in accordance with recommended safety guidelines. However, further research is needed to evaluate its long-term effects on ecosystems.

Looking ahead, the demand for 2-(3-Chloro-5-Fluorophenyl)Propanenitrile is expected to grow significantly as researchers continue to uncover its potential in emerging fields such as nanotechnology and green chemistry. Its ability to participate in versatile chemical reactions positions it as a key player in the development of next-generation materials with tailored properties.

In conclusion, 2-(3-Chloro-5-Fluorophenyl)Propanenitrile (CAS No. 1823853-88-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies, ensures its continued relevance in both academic and industrial research. As ongoing studies shed light on new avenues for its utilization, this compound is poised to make significant contributions to scientific progress.